N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea

• Molecular Formula: C13H16BrN3O3S
• Molecular Weight: 374.26 g/mol
• IUPAC Name: N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H16BrN3O3S/c1-13(2,3)7-11(18)16-12(21)15-10-5-4-8(17(19)20)6-9(10)14/h4-6H,7H2,1-3H3,(H2,15,16,18,21)
• InChI Key: AEACWXAJDSPHJA-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC(=S)NC1=C(C=C(C=C1)[N+](=O)[O-])Br

Description

N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea, also known as BNTX, is a chemical compound that has been extensively studied for its potential use in scientific research. BNTX is a thiourea derivative that has been shown to have a high affinity for the κ-opioid receptor, which is a type of receptor found in the brain and spinal cord. This receptor plays a role in the regulation of pain, stress, and addiction, making it an important target for drug development.

Mechanism of Action

N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea works by binding to the κ-opioid receptor and blocking the effects of κ-opioid receptor agonists. This receptor is involved in the regulation of pain, stress, and addiction, and its activation can produce analgesia, sedation, and dysphoria. By blocking the effects of κ-opioid receptor agonists, N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea can modulate these physiological processes.
Biochemical and Physiological Effects:
N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has been shown to produce a variety of biochemical and physiological effects. Studies have shown that N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea can block the effects of κ-opioid receptor agonists, which can produce analgesia, sedation, and dysphoria. Additionally, N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has been shown to inhibit the release of dopamine in the brain, which is involved in the regulation of reward and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea in lab experiments is its high affinity for the κ-opioid receptor. This makes it a useful tool for studying the receptor and its role in various physiological processes. Additionally, N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea is relatively stable and easy to synthesize, making it a convenient compound to work with.
One limitation of using N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea in lab experiments is its specificity for the κ-opioid receptor. While this makes it a useful tool for studying this receptor, it also means that it may not be effective in studying other receptors or physiological processes. Additionally, N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several potential future directions for research involving N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea. One area of interest is the development of N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea as a potential analgesic drug. While N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has shown promise in preclinical studies, more research is needed to determine its safety and efficacy in humans.
Another potential direction for research is the study of the κ-opioid receptor and its role in addiction. Studies have shown that N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea can inhibit the release of dopamine in the brain, which is involved in reward and addiction. This suggests that N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea may have potential as a treatment for addiction.
Overall, N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea is a promising compound for scientific research, and its potential applications in pain, addiction, and other areas make it an important target for future research.

Synthesis Methods

N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea can be synthesized through a multi-step process that involves the reaction of 2-bromo-4-nitroaniline with 3,3-dimethylbutanoyl isothiocyanate in the presence of a base. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has been used extensively in scientific research to study the κ-opioid receptor and its role in various physiological processes. One of the most notable applications of N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea has been in the study of pain and analgesia. Studies have shown that N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea can block the effects of κ-opioid receptor agonists, which are known to produce analgesia. This has led to the development of N-{2-bromo-4-nitrophenyl}-N'-(3,3-dimethylbutanoyl)thiourea as a potential analgesic drug.